Cas no 62089-34-3 (3-Methoxy-5-methylbenzoic acid)

• Product Name: 3-Methoxy-5-methylbenzoic acid
• CAS No: 62089-34-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD12405314
• CID: 504227
• PubChem ID: 300711
• Update Time: 2025-10-24

3-Methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methylbenzoic acid
• 3-methoxy-5-methyl-benzoic acid
• 3-Methoxy-5-methyl-benzoesaeure
• 5-Methoxy-3-methyl-benzoesaeure
• 5-methoxy-3-methylbenzoic acid
• 3-Methoxy-5-methylbenzoicacid
• Benzoic acid, 3-methoxy-5-methyl-
• NSC175905
• KSC353G0F
• FCH923676
• CL8092
• VZ27031
• RP22884
• AB65530
• SY012262
• OR345381
• AM804144
• ST2410758
• AB00
• EN300-115600
• DTXCID20257498
• SCHEMBL6738707
• CS-W018772
• W-203319
• AKOS005259846
• DB-031127
• DTXSID80306370
• FS-2229
• 62089-34-3
• MFCD12405314
• NSC-175905
• NSC 175905

• MDL： MFCD12405314
• Inchi： 1S/C9H10O3/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： ALUKWQVSCATDLJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C)C=1

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.168
• Melting Point: No data available
• Boiling Point: 311.5℃ at 760 mmHg
• Flash Point: 127℃
• Refractive Index: 1.54
• PSA: 46.53000
• LogP: 1.70180
• Vapor Pressure: No data available

3-Methoxy-5-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Methoxy-5-methylbenzoic acid

Research Brief on 3-Methoxy-5-methylbenzoic acid (CAS: 62089-34-3): Recent Advances and Applications

3-Methoxy-5-methylbenzoic acid (CAS: 62089-34-3) is a benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of more complex molecules, as well as its direct pharmacological effects.

One of the most notable recent developments is the use of 3-Methoxy-5-methylbenzoic acid as a building block in the synthesis of novel anti-inflammatory and antimicrobial agents. Researchers have demonstrated that modifications to its core structure can enhance its bioactivity, making it a promising candidate for the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of hybrid molecules that exhibited potent inhibitory effects against bacterial pathogens, including multidrug-resistant strains.

In addition to its antimicrobial properties, 3-Methoxy-5-methylbenzoic acid has been investigated for its potential role in cancer therapy. Recent in vitro studies have shown that derivatives of this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. A study conducted by a team at the University of Cambridge revealed that a synthesized analog of 3-Methoxy-5-methylbenzoic acid exhibited selective cytotoxicity against breast cancer cells while sparing normal cells, suggesting its potential as a targeted therapeutic agent.

The synthesis and optimization of 3-Methoxy-5-methylbenzoic acid derivatives have also been a focus of recent research. Advances in green chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the reliance on hazardous reagents. For example, a 2022 paper in Organic Process Research & Development described a catalytic method for producing 3-Methoxy-5-methylbenzoic acid with high yield and minimal waste, addressing both economic and sustainability concerns in pharmaceutical manufacturing.

Looking ahead, the potential applications of 3-Methoxy-5-methylbenzoic acid and its derivatives appear vast. Ongoing research is exploring its utility in neurodegenerative diseases, where preliminary data suggest neuroprotective effects in models of Alzheimer's disease. Furthermore, its role in agrochemicals and materials science is being investigated, highlighting its interdisciplinary relevance. As the field continues to evolve, 3-Methoxy-5-methylbenzoic acid is poised to remain a compound of significant interest for researchers across multiple domains.